methyl 1-(4-methoxy-2,3-dimethylbenzyl)prolinate

• IUPAC Name: methyl 1-[(4-methoxy-2,3-dimethylphenyl)methyl]pyrrolidine-2-carboxylate
• InChI: InChI=1S/C16H23NO3/c1-11-12(2)15(19-3)8-7-13(11)10-17-9-5-6-14(17)16(18)20-4/h7-8,14H,5-6,9-10H2,1-4H3
• InChI Key: FOGGLLNFIKEXOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCCC2C(=O)OC
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

Compounds like “methyl 1-(4-methoxy-2,3-dimethylbenzyl)prolinate” belong to a class of organic compounds known as esters. Esters are derived from carboxylic acids and alcohols. They are characterized by a carbonyl adjacent to an ether linkage.

Synthesis Analysis

The synthesis of similar compounds typically involves the reaction of a carboxylic acid with an alcohol in the presence of a catalyst. This is known as esterification. The specific synthesis pathway would depend on the exact structures of the starting materials.

Molecular Structure Analysis

The molecular structure of a compound like this would include a benzyl group (a benzene ring attached to a CH2 group), a methoxy group (OCH3), and a prolinate group (a proline derivative). The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

Esters can undergo a variety of reactions. They can be hydrolyzed back into their constituent carboxylic acids and alcohols. They can also participate in substitution reactions, where another group replaces part of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure. Properties such as melting point, boiling point, solubility, and stability could be predicted based on the structure.

Mechanism of Action

The mechanism of action of a compound depends on its biological activity. Many esters have biological activity and their mechanisms of action can vary widely. For example, some esters are used as prodrugs, where the ester is metabolized in the body to produce a drug.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including physical and health hazards.

Future Directions

The future directions for research on a compound like this could include exploring its potential uses in medicine or industry, studying its properties, or developing new synthesis methods.